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Compound of Interest

Compound Name: N-Desmethyl venlafaxine-d3

Cat. No.: B563368 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the chromatographic

separation of the antidepressant drug venlafaxine and its primary active metabolite, O-

desmethylvenlafaxine (ODV). Venlafaxine is a serotonin-norepinephrine reuptake inhibitor

(SNRI) that is widely prescribed for the treatment of major depressive disorder and anxiety

disorders. The accurate quantification of venlafaxine and its metabolites in biological matrices

is crucial for therapeutic drug monitoring, pharmacokinetic studies, and the development of

new drug formulations.

The following sections present various chromatographic methods, including High-Performance

Liquid Chromatography (HPLC) with different detectors and Ultra-Performance Liquid

Chromatography-Mass Spectrometry (UPLC-MS). Detailed experimental protocols and

quantitative data are provided to aid researchers in selecting and implementing the most

suitable method for their specific needs.

Methods Overview
Several chromatographic techniques have been successfully employed for the simultaneous

determination of venlafaxine and its metabolites. The choice of method often depends on the

required sensitivity, selectivity, and the nature of the biological matrix.

High-Performance Liquid Chromatography (HPLC) with UV or Fluorescence Detection:

These methods are robust and widely accessible, making them suitable for routine analysis
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in clinical toxicology and therapeutic drug monitoring.[1][2][3][4][5]

Ultra-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS/MS): This

technique offers high sensitivity and selectivity, making it ideal for pharmacokinetic studies

and analyses requiring low detection limits.[6][7]

Chiral High-Performance Liquid Chromatography (HPLC): Venlafaxine is a chiral compound

administered as a racemic mixture. Chiral HPLC methods are essential for separating and

quantifying the individual enantiomers, which exhibit different pharmacological profiles.[8][9]

[10]

Quantitative Data Summary
The following tables summarize the quantitative data from various validated methods for the

analysis of venlafaxine and O-desmethylvenlafaxine.

Table 1: HPLC-UV/Fluorescence Methods
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Analyte Matrix
Linearity
Range
(ng/mL)

LLOQ
(ng/mL)

Recovery
(%)

Reference

Venlafaxine
Human

Serum
1 - 25 Not Specified >52 [3]

O-

desmethylven

lafaxine

Human

Serum
1 - 25 Not Specified >52 [3]

Venlafaxine
Human

Plasma
5 - 1000 5 Not Specified [5]

O-

desmethylven

lafaxine

Human

Plasma
5 - 1000 5 Not Specified [5]

Venlafaxine
Human

Saliva
9.4 - 10.2 9.4

92.65 -

104.78
[2]

O-

desmethylven

lafaxine

Human

Saliva
9.4 - 10.2 10.2

92.65 -

104.78
[2]

Table 2: UPLC-MS/MS Methods
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Analyte Matrix
Linearity
Range
(ng/mL)

LLOQ
(ng/mL)

Recovery
(%)

Reference

Venlafaxine Rat Plasma 7.98 - 200 7.98 Not Specified [6]

O-

desmethylven

lafaxine

Rat Plasma 8.34 - 200 8.34 Not Specified [6]

Venlafaxine
Human

Plasma
0.60 - 300.00 0.60 >77.0 [9]

O-

desmethylven

lafaxine

Human

Plasma
0.60 - 300.00 0.60 >77.0 [9]

Table 3: Chiral HPLC Methods

Analyte Matrix
Linearity
Range
(ng/mL)

LLOQ
(ng/mL)

Recovery
(%)

Reference

(S)-

Venlafaxine
Not Specified Not Specified Not Specified Not Specified [8]

(R)-

Venlafaxine
Not Specified Not Specified Not Specified Not Specified [8]

Enantiomers

of VEN &

ODV

Human

Plasma
0.60 - 300.00 0.60 >77.0 [9]

Experimental Protocols
This section provides detailed protocols for sample preparation and chromatographic analysis

based on established methods.
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Protocol 1: HPLC-UV Method for Venlafaxine and O-
desmethylvenlafaxine in Human Serum[1][4]
1. Sample Preparation: Solid-Phase Extraction (SPE)
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Sample Preparation

Solid-Phase Extraction Final Steps

Human Serum Sample Add Internal Standard Vortex Mix Load onto SPE Cartridge

Wash with 2% Acetic Acid

Condition Cartridge Equilibrate Cartridge

Wash with Methanol/Water Dry Cartridge Elute with Methanol Evaporate to Dryness Reconstitute in Mobile Phase Inject into HPLC
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Rat Plasma Sample

Add Internal Standard
(Venlafaxine-d6)

Vortex

Load onto Conditioned
SPE Plate

Wash Plate

Elute Analytes

Evaporate Eluate

Reconstitute in
Mobile Phase

Inject into UPLC-MS/MS

 

Weigh Venlafaxine HCl
Reference Standard

Dissolve in Isopropanol

Sonicate to Dissolve

Make up to Volume

Filter through 0.2 µm Filter

Inject into HPLC
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Venlafaxine

O-desmethylvenlafaxine
(Active Metabolite)

CYP2D6

N-desmethylvenlafaxine

CYP3A4/2C19
N,O-didesmethylvenlafaxine

CYP3A4/2C19

CYP2D6

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b563368#chromatographic-separation-of-
venlafaxine-and-its-metabolites]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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